Cas no 335215-56-0 (4-Ethyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)
335215-56-0 structure
Product Name:4-Ethyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
CAS No:335215-56-0
MF:C12H15N3OS
MW:249.33200097084
MDL:MFCD01808688
CID:875094
PubChem ID:769947
Update Time:2025-04-19
4-Ethyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethyl-5-((p-tolyloxy)methyl)-4H-1,2,4-triazole-3-thiol
- 4-Ethyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
- 4-ethyl-5-[(4-methylphenoxy)methyl]-1,2,4-triazole-3-thiol
- 4-Ethyl-5-p-tolyloxymethyl-4H-[1,2,4]triazole-3-thiol
- AC1LGEYF
- ALBB-003396
- CTK6E9025
- MolPort-000-871-357
- ST090123
- MFCD01808688
- AG-690/13703621
- Z57576110
- DTXSID50354348
- SR-01000314209
- CS-0308191
- 335215-56-0
- BBL017395
- 4-ethyl-5-(4-methylphenoxymethyl)-4H-1,2,4-triazole-3-thiol
- SR-01000314209-1
- SCHEMBL1544877
- 4-ethyl-3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
- VS-06122
- WAY-300653
- EN300-110580
- STK445510
- AKOS000268517
- 4-Ethyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
-
- MDL： MFCD01808688
- Inchi： 1S/C12H15N3OS/c1-3-15-11(13-14-12(15)17)8-16-10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3,(H,14,17)
- InChI Key： GNAJXKMTYGQCMD-UHFFFAOYSA-N
- SMILES： S=C1NN=C(COC2C=CC(C)=CC=2)N1CC
Computed Properties
- Exact Mass: 249.09375
- Monoisotopic Mass: 249.09358328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 69Ų
Experimental Properties
- PSA: 39.94
4-Ethyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
4-Ethyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 057739-1g |
4-Ethyl-5-p-tolyloxymethyl-4H-[1,2,4]triazole-3-thiol |
335215-56-0 | 95% | 1g |
￡123.00 | 2022-03-01 | |
| Fluorochem | 057739-5g |
4-Ethyl-5-p-tolyloxymethyl-4H-[1,2,4]triazole-3-thiol |
335215-56-0 | 95% | 5g |
￡372.00 | 2022-03-01 | |
| TRC | B434310-50mg |
4-Ethyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol |
335215-56-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B434310-100mg |
4-Ethyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol |
335215-56-0 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B434310-500mg |
4-Ethyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol |
335215-56-0 | 500mg |
$ 185.00 | 2022-06-07 | ||
| Chemenu | CM114683-1g |
4-ethyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol |
335215-56-0 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM114683-5g |
4-ethyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol |
335215-56-0 | 95% | 5g |
$*** | 2023-05-30 | |
| abcr | AB214891-1 g |
4-Ethyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol; 95% |
335215-56-0 | 1 g |
€230.10 | 2023-07-20 | ||
| abcr | AB214891-5 g |
4-Ethyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol; 95% |
335215-56-0 | 5 g |
€749.60 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1248133-1g |
4-ETHYL-5-[(4-METHYLPHENOXY)METHYL]-4H-1,2,4-TRIAZOLE-3-THIOL |
335215-56-0 | 95% | 1g |
$185 | 2024-06-06 |
4-Ethyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
335215-56-0 (4-Ethyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol) Related Products
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- 333767-06-9(4-Allyl-5-(4-chlorophenoxy)methyl-4H-1,2,4-triazole-3-thiol)
- 335215-60-6(5-(4-Chlorophenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol)
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